Cas no 830924-85-1 (1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-)

1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl- structure
830924-85-1 structure
Product Name:1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-
CAS No:830924-85-1
MF:C19H17NO2
MW:291.343785047531
CID:678367
PubChem ID:71416412
Update Time:2025-04-19

1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-
    • 2-(cyclohexen-1-yl)-1-methylbenzo[f]indole-4,9-dione
    • 2-(Cyclohex-1-en-1-yl)-1-methyl-1H-benzo[f]indole-4,9-dione
    • DTXSID10835805
    • 830924-85-1
    • Inchi: 1S/C19H17NO2/c1-20-16(12-7-3-2-4-8-12)11-15-17(20)19(22)14-10-6-5-9-13(14)18(15)21/h5-7,9-11H,2-4,8H2,1H3
    • InChI Key: KOQDSXGQVMRRNY-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=C(C3=CCCCC3)N(C)C=21)=O

Computed Properties

  • Exact Mass: 291.125928785g/mol
  • Monoisotopic Mass: 291.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 39.1Ų

1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl- Related Literature

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